Cas no 1179149-10-0 (3-Chloroisoquinoline-1-carboxylic acid)

• Product Name: 3-Chloroisoquinoline-1-carboxylic acid
• CAS No: 1179149-10-0
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD19688164
• CID: 2106121
• Update Time: 2025-08-05

3-Chloroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloroisoquinoline-1-carboxylic acid
• 1-Isoquinolinecarboxylic acid, 3-chloro-
• 3-Chloroisoquinoline-1-carboxylic acid

• MDL： MFCD19688164
• Inchi： 1S/C10H6ClNO2/c11-8-5-6-3-1-2-4-7(6)9(12-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： VASFAEHWRGJUKE-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C(C(=O)O)=N1

Computed Properties

• Exact Mass: 207.009
• Monoisotopic Mass: 207.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-Chloroisoquinoline-1-carboxylic acid

Introduction to 3-Chloroisoquinoline-1-carboxylic acid (CAS No. 1179149-10-0)

3-Chloroisoquinoline-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1179149-10-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of a chlorine substituent at the 3-position and a carboxylic acid group at the 1-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The structure of 3-Chloroisoquinoline-1-carboxylic acid features a bicyclic system consisting of a benzene ring fused to a pyridine ring, with the chlorine atom and carboxylic acid group serving as key functional moieties. This structural framework allows for various chemical modifications, enabling its use in the synthesis of more complex molecules. The compound’s electron-deficient nature, due to the electron-withdrawing effects of the chlorine and carboxylic acid groups, makes it particularly susceptible to nucleophilic substitution reactions, which are commonly employed in medicinal chemistry to introduce additional functional groups or to explore new derivatives.

In recent years, 3-Chloroisoquinoline-1-carboxylic acid has been studied extensively for its potential applications in drug discovery. Isoquinoline derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the 3-position enhances the electrophilicity of the ring system, facilitating further functionalization and improving binding affinity to biological targets. The carboxylic acid group can be easily converted into esters, amides, or other bioactive moieties, expanding its utility in medicinal chemistry.

One of the most compelling aspects of 3-Chloroisoquinoline-1-carboxylic acid is its role as a precursor in the synthesis of more complex isoquinoline-based drugs. For instance, researchers have utilized this compound to develop novel small-molecule inhibitors targeting specific enzymes involved in cancer progression. The chlorine substituent allows for selective halogen-metal exchange reactions, which can be further quenched with electrophiles to yield diverse derivatives. These reactions are particularly useful in constructing polycyclic architectures that mimic natural product scaffolds known for their therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloroisoquinoline-1-carboxylic acid in virtual screening campaigns. High-throughput docking studies have identified several derivatives of this compound as potent inhibitors of kinases and other enzymes implicated in chronic diseases. The ability to predict binding affinities and optimize lead structures using computational methods has significantly accelerated the drug discovery process. This synergy between experimental synthesis and computational modeling underscores the compound’s potential as a building block for next-generation therapeutics.

The pharmacological profile of 3-Chloroisoquinoline-1-carboxylic acid and its derivatives continues to be an area of active investigation. Preclinical studies have demonstrated promising results in models of inflammation and tumor growth, suggesting that this compound may serve as a foundation for developing treatments with improved selectivity and reduced toxicity. The versatility of its structure allows chemists to fine-tune properties such as solubility, metabolic stability, and target specificity, making it an attractive scaffold for drug development.

Moreover, the environmental and synthetic considerations associated with 3-Chloroisoquinoline-1-carboxylic acid make it an appealing choice for sustainable chemistry initiatives. Modern synthetic routes have been optimized to minimize waste and improve yields, aligning with green chemistry principles. These efforts not only enhance cost-effectiveness but also contribute to reducing the ecological footprint of pharmaceutical manufacturing processes.

In conclusion, 3-Chloroisoquinoline-1-carboxylic acid (CAS No. 1179149-10-0) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and biological potential, position it as a cornerstone in the synthesis of novel therapeutic agents. As research progresses, further insights into its pharmacological mechanisms and synthetic applications will undoubtedly expand its role in addressing critical unmet medical needs.